Cas no 627-49-6 (Phosphine, diethyl-(6CI,7CI,8CI,9CI))

Phosphine, diethyl-(6CI,7CI,8CI,9CI), is an organophosphorus compound characterized by its two ethyl groups bonded to a phosphorus center. This derivative of phosphine (PH₃) is primarily utilized in specialized synthetic applications, particularly as a ligand in coordination chemistry and catalysis. Its electron-donating properties and steric profile make it valuable for stabilizing transition metal complexes and facilitating selective reactions. The compound is typically handled under inert conditions due to its sensitivity to air and moisture. Its well-defined structure and reactivity contribute to its utility in research and industrial processes requiring precise phosphorus-based reagents. Proper handling and storage are essential to maintain its stability and performance.
Phosphine, diethyl-(6CI,7CI,8CI,9CI) structure
627-49-6 structure
Product Name:Phosphine, diethyl-(6CI,7CI,8CI,9CI)
CAS No:627-49-6
MF:C4H11P
MW:90.1039021015167
MDL:MFCD00015169
CID:511608
PubChem ID:82948
Update Time:2025-05-27

Phosphine, diethyl-(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphine, diethyl-(6CI,7CI,8CI,9CI)
    • diethylphosphane
    • diethyl-phosphine
    • Phosphine,diethyl
    • Phosphine, diethyl-
    • Et2PH
    • Diethylphosphine, 98%
    • Diethylphosphine
    • (C2H5)2PH
    • DTXSID90211764
    • DB-009682
    • MFCD00015169
    • 627-49-6
    • MDL: MFCD00015169
    • Inchi: 1S/C4H11P/c1-3-5-4-2/h5H,3-4H2,1-2H3
    • InChI Key: VZZJVOCVAZHETD-UHFFFAOYSA-N
    • SMILES: P(CC)CC

Computed Properties

  • Exact Mass: 90.05980
  • Monoisotopic Mass: 90.059837349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 11.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Liquid
  • Density: 0.7862 g/cm3 (20 ºC)
  • Boiling Point: 85-85.5 ºC
  • Flash Point: 6.9±18.7 ºC,
  • Refractive Index: 1.447 (589.3 nm 20 ºC)
  • PSA: 13.59000
  • LogP: 1.70470
  • Solubility: Not determined
  • Sensitiveness: air sensitive

Phosphine, diethyl-(6CI,7CI,8CI,9CI) Security Information

  • Hazardous Material transportation number:UN 2924
  • Hazard Category Code: 17-34-20/21/22
  • Safety Instruction: 16-26-36/37/39-45
  • Hazardous Material Identification: F C
  • Risk Phrases:R17; R34

Phosphine, diethyl-(6CI,7CI,8CI,9CI) Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Phosphine, diethyl-(6CI,7CI,8CI,9CI) Pricemore >>

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